Cas no 228250-25-7 (4-Cyclohexene-1,2,3-triol,6-amino-, (1R,2S,3R,6S)-)

• Product Name: 4-Cyclohexene-1,2,3-triol,6-amino-, (1R,2S,3R,6S)-
• CAS No: 228250-25-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 245090
• Update Time: 2024-01-26

4-Cyclohexene-1,2,3-triol,6-amino-, (1R,2S,3R,6S)- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2,3-triol,6-amino-, (1R,2S,3R,6S)-
• ent-ConduramineA
• 4-Cyclohexene-1,2,3-triol, 6-amino-, (1R,2S,3R,6S)- (9CI)

• Inchi： 1S/C6H11NO3/c7-3-1-2-4(8)6(10)5(3)9/h1-6,8-10H,7H2/t3-,4+,5+,6-/m0/s1
• InChI Key： RAJLHDDMNNFKNT-KCDKBNATSA-N
• SMILES： [C@@H]1(O)[C@@H](N)C=C[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2

Experimental Properties

• PSA: 86.71